Cas no 5796-17-8 ((2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid)

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid Properties

Names and Identifiers

• (R)-2-Amino-3-(3,4-dihydroxyphenyl)propanoic acid
• 3,4-Dihydroxy-D-phenylalanine
• (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid
• D-DOPA
• D-Tyrosine, 3-hydroxy-
• 3-(3,4-Dihydroxyphenyl)-D-alanine
• D-3-Hydroxytyrosine
• D-3-(3,4-Dihydroxyphenyl) alanine
• D-Tyrosine,3-hydroxy
• D-3,4-Dihydroxyphenylalanine
• beta-(3,4-Dihydroxy)-D-phenylalanine
• D-3-(3,4-Dihydroxyphenyl)alanine
• AKOS016843249
• 3,4-Dihydroxy-D-phenylalanine, powder, >=95%
• NCGC00093869-02
• SCHEMBL342665
• NSC 118368
• Dopa, D-
• A869552
• AMY22155
• MFCD00063061
• F21483
• 3- hydroxy D- Tyrosine
• EINECS 227-343-0
• NSC-118368
• (+)-3-(3,4-Dihydroxyphenyl)alanine
• 3,4-Dihydroxy-D-phenylanline
• (2R)-2-ammonio-3-(3,4-dihydroxyphenyl)propanoate
• NCGC00016270-05
• NCGC00093869-03
• Z1255419382
• Alanine, 3- (3,4-dihydroxyphenyl)-, D-
• Q3738328
• UNII-8T862R29FY
• Dopa
• DTXSID70206673
• AS-57337
• CS-0148039
• Alanine, 3-(3,4-dihydroxyphenyl)-, D-
• Dopa D-form
• CHEMBL211670
• (+)-3,4-Dihydroxyphenylalanine
• 3-Hydroxy-D-tyrosine
• NCGC00093869-01
• 8T862R29FY
• NCGC00016270-03
• 5796-17-8
• NS00082198
• BDBM500011
• US11021454, Compound D-dopa
• LEVODOPA IMPURITY D [EP IMPURITY]
• CHEBI:49169
• DOPA D-FORM [MI]
• NCGC00016270-02
• WTDRDQBEARUVNC-ZCFIWIBFSA-N
• dihydroxyphenylalanine
• +Expand

• MDL： MFCD00063061
• InChIKey： WTDRDQBEARUVNC-ZCFIWIBFSA-N
• Inchi： 1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)/t6-/m1/s1
• SMILES： C1=CC(=C(C=C1C[C@H](C(=O)O)N)O)O

Computed Properties

• Exact Mass: 197.068808g/mol
• Surface Charge: 0
• XLogP3: -2.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.068808g/mol
• Monoisotopic Mass: 197.068808g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 18
• Surface Charge: 0

Experimental Properties

• LogP: 0.75250
• PSA: 103.78000
• Merck: 13,3454
• Refractive Index: 1.654
• Boiling Point: 448.4 °C at 760 mmHg
• Melting Point: 276-278 °C (lit.)
• Flash Point: 225 °C
• Solubility: Soluble (245 g/l) (25 º C),
• Color/Form: White to yellowish brown powder
• Specific Rotation: D11 +13.0° (c = 5.27 in 1N HCl)
• Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：−20°C
• Signal Word：warning
• FLUKA BRAND F CODES：10-23

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%